molecular formula C11H9F3N2 B8567009 3-{[3-(Trifluoromethyl)phenyl]amino}but-2-enenitrile

3-{[3-(Trifluoromethyl)phenyl]amino}but-2-enenitrile

Cat. No.: B8567009
M. Wt: 226.20 g/mol
InChI Key: MKNVYQSYRYDZIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-{[3-(Trifluoromethyl)phenyl]amino}but-2-enenitrile is a useful research compound. Its molecular formula is C11H9F3N2 and its molecular weight is 226.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9F3N2

Molecular Weight

226.20 g/mol

IUPAC Name

3-[3-(trifluoromethyl)anilino]but-2-enenitrile

InChI

InChI=1S/C11H9F3N2/c1-8(5-6-15)16-10-4-2-3-9(7-10)11(12,13)14/h2-5,7,16H,1H3

InChI Key

MKNVYQSYRYDZIW-UHFFFAOYSA-N

Canonical SMILES

CC(=CC#N)NC1=CC=CC(=C1)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Aminocrotonitrile (1.0 g, 12.2 mmol), 3-trifluoromethylaniline (2.0 g, 12.4 mmol), and acetic acid (1.23 g, 20.5 mmol) are dissolved in water (8 ml). The reaction mixture is stirred at room temperature for 30 minutes. The mixture is extracted with toluene three times and the organic phase is dried over sodium sulfate. The solvent is removed in vacuo and the residue is purified by column chromatography on silica with cyclohexane/ethyl acetate mixtures as eluent.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.23 g
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One

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